Cas no 547-25-1 (3-O-a-D-Glucopyranosyl-D-fructose)

• Product Name: 3-O-a-D-Glucopyranosyl-D-fructose
• CAS No: 547-25-1
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00006606
• CID: 38246
• PubChem ID: 24900072
• Update Time: 2025-04-18

3-O-a-D-Glucopyranosyl-D-fructose Chemical and Physical Properties

Names and Identifiers

• turanose
• D(+)-Turanose
• D-(+)-Turanose
• 3-O-α-D-Glucopyranosyl-D-fructose
• D-Turanose
• 3-O-A-D-GLUCOPYRANOSYL-D-FRUCTOSE
• 3-O-Alpha-D-Glucopyranosyl-D-fructose
• D-TURANOSETURANOSE
• (3S,4S,5R)-2-(Hydroxymethyl)-3-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan
• D-(+)-Turanose, >=98%
• AKOS024464827
• W-203068
• MFCD00006606
• SCHEMBL37171
• GEO-04678
• A12623
• BS-43769
• (3S,4R,5R)-2-(hydroxymethyl)-3-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,4,5-triol
• 547-25-1
• NSC-1222
• alpha-D-glucopyranose-(1->3)-beta-D-fructose
• D-(+)-Turanose (VAN)
• D-Fructose, 3-O-alpha-D-glucopyranosyl-
• (3S,4R,5R)-1,4,5,6-Tetrahydroxy-3-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexan-2-one
• 6DC826C6-9BDF-4B8B-AB8B-1E54ECA76A55
• CHEBI:32528
• SCHEMBL37172
• HY-113334
• TURANOSE [MI]
• s9448
• Turanose (van)
• OTU
• 3-(.ALPHA.-D-GLUCOSIDO)-D-FRUCTOSE
• 6D600ARY3R
• CS-0059630
• 3-O-alpha-D-glucosyl-D-fructose; 3-O-D-glucosyl-D-fructose; 3-O-glucosyl-D-fructose
• (3S,4R,5R)-1,4,5,6-tetrahydroxy-3-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hexan-2-one
• (3S,4R,5R)-1,4,5,6-tetrahydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one
• DTXSID90876998
• alpha-D-glucopyranosyl-(1->3)-D-fructose
• NSC 1222
• C19636
• beta-turanose
• UNII-6D600ARY3R
• EINECS 208-918-5
• TURANOSE, D-
• alpha-D-Glcp-(1->3)-D-Fru
• D-Fructose, 3-O-.alpha.-D-glucopyranosyl-
• 3-O-hexopyranosylhex-2-ulose
• FT-0616278
• SCHEMBL1779806
• (3S,4R,5R)-1,4,5,6-tetrahydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one
• Q2733419
• NSC1222
• A600674B-0F55-490D-AF3E-33F53D7C6F99
• 5349-40-6
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-{[(3S,4R,5R)-2,4,5-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• (3S,4R,5R)-2-(hydroxymethyl)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol
• (3S,4R,5R)-2-(Hydroxymethyl)-3-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,4,5-triol
• OT06692
• 3-O-(a-D-Glucopyranosyl)-D-fructose
• 3-O-a-D-Glucopyranosyl-D-fructose

• MDL： MFCD00006606
• Inchi： 1S/C12H22O11/c13-1-5-7(17)8(18)9(19)11(22-5)23-10-6(16)4(15)2-21-12(10,20)3-14/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12?/m1/s1
• InChI Key： SEWFWJUQVJHATO-PUVWEJBASA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]([C@@H](COC1(CO)O)O)O
• BRN： 93771

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -4.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.4149 (rough estimate)
• Melting Point: 170 °C (dec.)(lit.)
• Boiling Point: 397.76°C (rough estimate)
• Flash Point: 373.1±31.5 °C
• Refractive Index: 75.5 ° (C=4, H2O)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 189.53000
• LogP: -5.39560
• Solubility: dissolve in water
• Merck: 9821
• Specific Rotation: D20 +27.3° +75.8° (c = 4 in water)

3-O-a-D-Glucopyranosyl-D-fructose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-37/38-41
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.